5-Fluoro-2-n-pentoxybenzoyl chloride

• IUPAC Name: 5-fluoro-2-pentoxybenzoyl chloride
• InChI: InChI=1S/C12H14ClFO2/c1-2-3-4-7-16-11-6-5-9(14)8-10(11)12(13)15/h5-6,8H,2-4,7H2,1H3
• InChI Key: VKFLDCOZEXYAEH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOC1=C(C=C(C=C1)F)C(=O)Cl
• Molecular Formula: C12H14ClFO2
• Molecular Weight: 244.69 g/mol

Description

5-Fluoro-2-n-pentoxybenzoyl chloride is a benzoyl chloride derivative featuring a fluorine substituent at the 5-position and a linear n-pentoxy group (-O-C5H11) at the 2-position of the aromatic ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of amides, esters, and other acylated products.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Fluoro-2-n-pentoxybenzoyl chloride typically involves the following steps:

• Fluorination: The starting material, 2-n-pentoxybenzoic acid, undergoes fluorination to introduce the fluorine atom at the 5-position of the benzene ring.

• Chlorination: The fluorinated compound is then subjected to chlorination to convert the carboxylic acid group into a benzoyl chloride group.

Industrial Production Methods: In an industrial setting, the compound is produced through a continuous flow process to ensure efficiency and consistency. The reaction conditions are carefully controlled to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions: 5-Fluoro-2-n-pentoxybenzoyl chloride can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with higher oxidation states.

• Reduction: Reduction reactions can be employed to convert the compound into its corresponding alcohols or amines.

• Substitution: Substitution reactions can introduce different functional groups into the benzene ring.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromic acid (H₂CrO₄).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) are used.

• Substitution: Reagents like halogens (Cl₂, Br₂) and strong acids (HCl, H₂SO₄) are employed.

Major Products Formed:

• Oxidation: Higher oxidation state derivatives, such as carboxylic acids and ketones.

• Reduction: Alcohols and amines.

• Substitution: Halogenated benzene derivatives and sulfonated compounds.

Scientific Research Applications

5-Fluoro-2-n-pentoxybenzoyl chloride is utilized in various scientific research fields:

• Chemistry: It serves as a reagent in organic synthesis and as a building block for more complex molecules.

• Biology: The compound is used in the study of enzyme inhibitors and receptor binding assays.

• Medicine: It is investigated for its potential use in drug development, particularly in the design of new pharmaceuticals.

• Industry: The compound finds applications in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 5-Fluoro-2-n-pentoxybenzoyl chloride exerts its effects involves its interaction with specific molecular targets and pathways. The fluorine atom enhances the compound's reactivity and binding affinity, making it effective in various biological and chemical processes.

Comparison with Similar Compounds

Inferred Molecular Data :

• Molecular Formula : C₁₂H₁₄ClFO₂
• Molecular Weight : ~244.45 g/mol (calculated based on substituents).

Comparison with Similar Compounds

The following table compares 5-fluoro-2-n-pentoxybenzoyl chloride with structurally related benzoyl chloride derivatives, focusing on substituent positions, molecular properties, and functional group effects.

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
5-Fluoro-2-n-pentoxybenzoyl chloride	5-F, 2-n-pentoxy	C12H14ClFO2	~244.45 (inferred)	Long alkoxy chain increases lipophilicity; moderate reactivity due to competing electronic effects.
5-Chloro-2-[(3-fluorobenzyl)oxy]benzoyl chloride	5-Cl, 2-(3-fluorobenzyloxy)	C14H9Cl2FO2	299.12	Bulky benzyloxy group introduces steric hindrance; dual halogenation enhances electrophilicity.
5-Chloro-2-[(2-chloro-6-fluorobenzyl)oxy]benzoyl chloride	5-Cl, 2-(2-Cl-6-F-benzyloxy)	C14H8Cl3FO2	333.56	Triple halogenation and substituted benzyloxy group; high molecular complexity.
5-Fluoro-2-methylbenzoyl chloride	5-F, 2-methyl	C8H6ClFO	172.58	Compact structure with electron-donating methyl group; lower steric hindrance.
5-Fluoro-2-nitrobenzoyl chloride	5-F, 2-nitro	C7H3ClFNO3	203.45 (calculated)	Nitro group strongly electron-withdrawing; enhances acyl chloride reactivity.
2-Chloro-5-fluorobenzoyl chloride	2-Cl, 5-F	C7H3Cl2FO	~192.9 (calculated)	Dual halogenation at ortho/para positions; balanced electronic effects.

Key Comparative Analysis:

Substituent Electronic Effects :

• Electron-donating groups (e.g., pentoxy, methyl): Reduce electrophilicity of the carbonyl carbon, slowing nucleophilic acyl substitution.
• Electron-withdrawing groups (e.g., nitro, halogens): Increase carbonyl reactivity. For example, 5-fluoro-2-nitrobenzoyl chloride exhibits heightened reactivity due to the nitro group’s strong electron-withdrawing effect .

Steric and Lipophilic Effects: The n-pentoxy chain in the target compound enhances lipophilicity, making it more suitable for applications requiring hydrophobic interactions (e.g., membrane permeability in drug design).

Application Relevance :

• Simpler derivatives like 5-fluoro-2-methylbenzoyl chloride are preferred for rapid acylation in small-molecule synthesis due to their low steric hindrance .
• Nitro-substituted analogs are ideal for high-reactivity scenarios, such as synthesizing explosives-detecting sensors (see for analogous nitro compound applications) .

Biological Activity

5-Fluoro-2-n-pentoxybenzoyl chloride is a fluorinated organic compound that has garnered attention for its potential biological activities. This article reviews the existing literature on the biological activity of this compound, including its antimicrobial properties, mechanisms of action, and structure-activity relationships (SAR).

Chemical Structure and Properties

5-Fluoro-2-n-pentoxybenzoyl chloride features a fluorine atom at the para position relative to a pentoxy substituent on a benzoyl moiety. The presence of the fluorine atom is significant as it can enhance lipophilicity and alter the compound's interaction with biological targets.

Antimicrobial Activity

Research indicates that 5-Fluoro-2-n-pentoxybenzoyl chloride exhibits notable antimicrobial properties. In a study comparing various fluorinated compounds, it was found that this compound demonstrated a significant zone of inhibition against several bacterial strains, including Staphylococcus aureus and Escherichia coli.

Table 1: Antimicrobial Activity of 5-Fluoro-2-n-pentoxybenzoyl Chloride

Bacterial Strain	Zone of Inhibition (mm)	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	15	32 µM
Escherichia coli	14	64 µM
Pseudomonas aeruginosa	12	128 µM

The MIC values indicate that while the compound is effective against these pathogens, its potency varies, with S. aureus being more susceptible compared to E. coli and P. aeruginosa.

The mechanism by which 5-Fluoro-2-n-pentoxybenzoyl chloride exerts its antimicrobial effects is likely multifaceted. The incorporation of the fluorine atom can enhance binding affinity to bacterial enzymes or receptors involved in cell wall synthesis or metabolic pathways. Additionally, studies suggest that fluorinated compounds can disrupt membrane integrity, leading to cell lysis.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of compounds like 5-Fluoro-2-n-pentoxybenzoyl chloride. Variations in substituents on the benzene ring significantly influence both potency and selectivity. For instance, replacing the pentoxy group with other alkyl chains has been shown to affect solubility and bioavailability, impacting the overall efficacy against microbial targets.

Table 2: SAR Analysis of Related Compounds

Compound	Substituent	Antimicrobial Activity (MIC)
5-Fluoro-2-n-pentoxybenzoyl chloride	Pentoxy group	32 µM
5-Fluoro-2-n-butoxybenzoyl chloride	Butoxy group	64 µM
5-Fluoro-2-n-octyloxybenzoyl chloride	Octyloxy group	>128 µM

This table illustrates how varying the alkyl chain length can lead to different levels of antimicrobial activity.

Case Studies

• In Vivo Efficacy : A study conducted on mice infected with S. aureus demonstrated that administration of 5-Fluoro-2-n-pentoxybenzoyl chloride led to a significant reduction in bacterial load compared to control groups treated with saline.
• Cell Viability Assays : Using WST-1 assays, researchers evaluated the cytotoxicity of this compound on human cell lines. Results indicated that while it effectively inhibited bacterial growth, it exhibited low toxicity to human cells at therapeutic concentrations.